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Compound of Interest

Compound Name: Otophylloside O

Cat. No.: B1496093 Get Quote

Introduction

While the query focused on Otophylloside O, extensive literature searches did not yield

specific data regarding its anti-aging properties. However, significant research is available for a

closely related C-21 steroidal glycoside, Otophylloside B, isolated from Cynanchum otophyllum.

This document provides detailed application notes and protocols based on the existing

research for Otophylloside B, which has demonstrated potential as an anti-aging agent in

preclinical studies. These protocols are intended for researchers, scientists, and drug

development professionals investigating novel compounds for longevity and age-related

diseases.

Otophylloside B has been shown to extend lifespan and improve stress resistance in the model

organism Caenorhabditis elegans.[1][2] Its mechanism of action appears to involve the

modulation of key longevity-associated signaling pathways, including the DAF-16/FOXO and

SIR-2.1 pathways.[1][2]

Data Presentation
The following tables summarize the key quantitative data from studies on Otophylloside B's

anti-aging effects.

Table 1: Effect of Otophylloside B on Lifespan in C. elegans
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Concentration (µM)
Mean Lifespan Extension
(%)

Maximum Lifespan
Extension (%)

50 ~11.3% Not Reported

Data extracted from studies on wild-type N2 C. elegans.[1]

Table 2: Effect of Otophylloside B on Stress Resistance in C. elegans

Treatment Survival Rate under Heat Stress (%)

Control Lower Survival

Otophylloside B (50 µM) Significantly Higher Survival

Qualitative summary based on reported heat stress assays.[1]

Experimental Protocols
Detailed methodologies for key experiments to assess the anti-aging potential of Otophylloside

B are provided below.

Protocol 1: C. elegans Lifespan Assay
Objective: To determine the effect of Otophylloside B on the lifespan of C. elegans.

Materials:

Wild-type (N2) C. elegans

Nematode Growth Medium (NGM) agar plates

E. coli OP50 bacteria

Otophylloside B stock solution (in DMSO)

Fluorodeoxyuridine (FUDR) solution
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M9 buffer

Platinum wire worm pick

Incubator at 20°C

Procedure:

Prepare NGM plates containing different concentrations of Otophylloside B (e.g., 0, 10, 25,

50 µM) and a final concentration of 0.1% DMSO. Seed the plates with a lawn of E. coli OP50

and allow it to grow overnight.

Synchronize a population of C. elegans by standard bleaching methods to obtain a large

number of age-synchronized L1 larvae.

Transfer the L1 larvae to the seeded NGM plates and incubate at 20°C.

Once the worms reach the L4 stage, transfer them to fresh plates containing FUDR to

prevent progeny production.

Starting from day 1 of adulthood, score the number of living and dead worms daily. A worm is

considered dead if it does not respond to gentle prodding with a platinum wire pick.

Transfer the worms to fresh plates every 2-3 days to avoid contamination and ensure a

constant supply of food.

Continue scoring until all worms have died.

Analyze the data using survival analysis software (e.g., Kaplan-Meier survival curves and

log-rank tests) to determine the mean and maximum lifespan.

Protocol 2: Heat Stress Resistance Assay in C. elegans
Objective: To evaluate the effect of Otophylloside B on the ability of C. elegans to withstand

heat stress.

Materials:
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Age-synchronized adult C. elegans (Day 1 of adulthood) treated with Otophylloside B (e.g.,

50 µM) or vehicle control.

NGM plates

Incubator at 35°C

M9 Buffer

Procedure:

Treat synchronized worms with Otophylloside B or vehicle control as described in the

lifespan assay protocol.

On day 1 of adulthood, transfer approximately 100 worms per condition to fresh NGM plates.

Expose the plates to a lethal heat shock at 35°C.

Score the number of surviving worms every hour until all worms in the control group are

dead.

Plot survival curves and analyze the data statistically to determine if Otophylloside B

treatment enhances survival under heat stress.[1]

Protocol 3: DAF-16/FOXO Nuclear Translocation Assay
Objective: To determine if Otophylloside B induces the nuclear translocation of the DAF-16

transcription factor, a key regulator of longevity.

Materials:

Transgenic C. elegans strain expressing a DAF-16::GFP fusion protein (e.g., TJ356).

NGM plates with and without Otophylloside B.

Fluorescence microscope with a GFP filter set.

Image analysis software.
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Procedure:

Synchronize and treat the DAF-16::GFP transgenic worms with Otophylloside B (e.g., 50

µM) or vehicle control.

At various time points (e.g., 2, 4, 6 hours), mount the worms on a 2% agarose pad on a

microscope slide.

Observe the subcellular localization of the DAF-16::GFP fusion protein under a fluorescence

microscope.

Categorize the worms based on the localization of GFP: predominantly cytoplasmic,

intermediate, or predominantly nuclear.

Quantify the percentage of worms in each category for each treatment group. An increase in

the percentage of worms with nuclear GFP localization indicates activation of the DAF-16

pathway.

Mandatory Visualizations
Signaling Pathway of Otophylloside B in C. elegans
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Caption: Proposed signaling pathway of Otophylloside B in promoting longevity in C. elegans.

Experimental Workflow for Lifespan Assay
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Caption: Workflow for assessing the effect of Otophylloside B on C. elegans lifespan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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